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Compound of Interest

Compound Name: RC-33 Hydrochloride

Cat. No.: B15583191 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of RC-33 Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical

properties of RC-33 Hydrochloride, a selective and metabolically stable sigma-1 (σ1) receptor

agonist.[1][2][3][4] Due to its potential as a neuroprotective agent, understanding its

physicochemical characteristics is crucial for research, formulation development, and

pharmacokinetic studies.

Quantitative Physicochemical Data
While comprehensive experimental data for RC-33 Hydrochloride is not publicly available, this

section summarizes the known properties. The absence of specific experimental values for

melting point, solubility, pKa, and logP highlights the need for empirical determination for this

compound.
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Property Value Source

Molecular Formula C₂₁H₂₈ClN [5]

Molecular Weight 329.91 g/mol [4][5]

CAS Number 1346016-43-0 [3][5]

Melting Point Data not available

Aqueous Solubility Data not available

pKa Data not available

LogP Data not available

Experimental Protocols for Physicochemical
Property Determination
To address the gaps in the available data, the following are detailed, generalized experimental

protocols that can be employed to determine the key physicochemical properties of RC-33
Hydrochloride.

Melting Point Determination (Capillary Method)
The melting point of a solid hydrochloride salt like RC-33 Hydrochloride can be determined

using the capillary melting point method. This technique provides the temperature range over

which the solid transitions to a liquid.

Methodology:

Sample Preparation: A small amount of finely powdered, dry RC-33 Hydrochloride is

packed into a capillary tube to a height of 2-3 mm.[6] The tube is then tapped to ensure the

sample is compact.[7]

Apparatus Setup: The capillary tube is placed in a melting point apparatus.

Heating: The sample is heated at a controlled rate. An initial rapid heating can be used to

determine an approximate melting range, followed by a slower ramp rate (e.g., 1-2 °C per
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minute) near the expected melting point for an accurate determination.[6]

Observation: The temperature at which the first droplet of liquid appears (onset) and the

temperature at which the entire sample becomes a clear liquid (clear point) are recorded as

the melting range.[8]

Aqueous Solubility Determination (Shake-Flask Method)
The shake-flask method is a standard and reliable technique for determining the

thermodynamic solubility of a compound in an aqueous buffer.

Methodology:

Solution Preparation: An excess amount of solid RC-33 Hydrochloride is added to a known

volume of a specific aqueous buffer (e.g., phosphate-buffered saline, pH 7.4).

Equilibration: The resulting suspension is agitated in a shaker bath at a constant temperature

(e.g., 25 °C or 37 °C) for a sufficient period (typically 24-48 hours) to ensure equilibrium is

reached.

Phase Separation: The undissolved solid is separated from the solution by centrifugation or

filtration.

Quantification: The concentration of RC-33 Hydrochloride in the clear supernatant or filtrate

is determined using a suitable analytical method, such as High-Performance Liquid

Chromatography (HPLC) with UV detection or Liquid Chromatography-Mass Spectrometry

(LC-MS).[9] A standard calibration curve is used for accurate quantification.

pKa Determination (Potentiometric Titration)
As RC-33 Hydrochloride is an amine salt, its pKa can be determined by potentiometric

titration, which measures the change in pH of a solution upon the addition of a titrant.

Methodology:

Sample Preparation: A precisely weighed amount of RC-33 Hydrochloride is dissolved in a

known volume of water or a suitable co-solvent system.
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Titration: The solution is titrated with a standardized solution of a strong base (e.g., NaOH) of

known concentration.[10]

pH Measurement: The pH of the solution is monitored continuously throughout the titration

using a calibrated pH meter.[11]

Data Analysis: A titration curve is generated by plotting the pH versus the volume of titrant

added. The pKa is the pH at which half of the amine has been neutralized (the midpoint of

the steepest part of the curve).[12]

LogP Determination (Shake-Flask Method)
The octanol-water partition coefficient (LogP) is a measure of a compound's lipophilicity and

can be determined using the shake-flask method.

Methodology:

Phase Preparation: n-Octanol and water are mutually saturated by mixing and then allowing

the phases to separate.

Partitioning: A known amount of RC-33 Hydrochloride is dissolved in one of the phases

(typically the one in which it is more soluble). This solution is then mixed with a known

volume of the other phase in a separatory funnel.

Equilibration: The mixture is shaken vigorously to allow for the partitioning of the compound

between the two phases and then allowed to stand for the phases to separate completely.

[13]

Quantification: The concentration of RC-33 Hydrochloride in both the n-octanol and

aqueous phases is determined using a suitable analytical method like HPLC-UV or LC-MS.

[14]

Calculation: The LogP is calculated as the base-10 logarithm of the ratio of the concentration

of the compound in the n-octanol phase to its concentration in the aqueous phase.[15]

Biological Activity and Signaling Pathway
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RC-33 Hydrochloride is a selective agonist of the sigma-1 (σ1) receptor.[1][2][3] The σ1

receptor is a unique intracellular chaperone protein primarily located at the endoplasmic

reticulum (ER), where it plays a crucial role in modulating cellular signaling, particularly in

response to stress.[16][17][18]

Activation of the σ1 receptor by an agonist like RC-33 Hydrochloride initiates a cascade of

downstream effects. A simplified representation of this signaling pathway is provided below.
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Caption: Sigma-1 Receptor Signaling Pathway Activation by RC-33 Hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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